Cas no 108132-57-6 (Methanone,(3,5-dimethyl-1H-pyrazol-1-yl)(3,4,5-trimethoxyphenyl)-)
108132-57-6 structure
Product Name:Methanone,(3,5-dimethyl-1H-pyrazol-1-yl)(3,4,5-trimethoxyphenyl)-
CAS No:108132-57-6
MF:C15H18N2O4
MW:290.314424037933
CID:213550
PubChem ID:737529
Update Time:2025-04-19
Methanone,(3,5-dimethyl-1H-pyrazol-1-yl)(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methanone,(3,5-dimethyl-1H-pyrazol-1-yl)(3,4,5-trimethoxyphenyl)-
- (3,5-dimethylpyrazol-1-yl)-(3,4,5-trimethoxyphenyl)methanone
- (3,5-Dimethyl-1H-pyrazol-1-yl)(3,4,5-trimethoxyphenyl)methanone
- (3,5-Dimethyl-pyrazol-1-yl)-(3,4,5-trimethoxy-phenyl)-methanone
- HMS2397L09
- MLS000105210
- Oprea1_867285
- SCHEMBL18131009
- BRN 5969684
- CHEMBL1564861
- F0890-0439
- BIM-0015725.P001
- Pyrazole, 3,5-dimethyl-1-(3,4,5-trimethoxybenzoyl)-
- SR-01000446738
- AB00077001-01
- DTXSID20148418
- SMR000102091
- Oprea1_435505
- AKOS000647371
- Cambridge id 5257601
- CBMicro_015933
- 3,5-Dimethyl-1-(3,4,5-trimethoxybenzoyl)pyrazole
- 108132-57-6
- 3,5-DIMETHYL-1-(3,4,5-TRIMETHOXYBENZOYL)-1H-PYRAZOLE
- SR-01000446738-1
- EU-0039791
-
- Inchi: 1S/C15H18N2O4/c1-9-6-10(2)17(16-9)15(18)11-7-12(19-3)14(21-5)13(8-11)20-4/h6-8H,1-5H3
- InChI Key: KUFQYQWVZDXHJN-UHFFFAOYSA-N
- SMILES: O(C)C1C(=C(C=C(C=1)C(N1C(C)=CC(C)=N1)=O)OC)OC
Computed Properties
- Exact Mass: 290.12674
- Monoisotopic Mass: 290.126657
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.6
- XLogP3: 2.5
Experimental Properties
- Density: 1.18
- Boiling Point: 469°Cat760mmHg
- Flash Point: 237.4°C
- Refractive Index: 1.546
- PSA: 62.58
- LogP: 2.21420
Methanone,(3,5-dimethyl-1H-pyrazol-1-yl)(3,4,5-trimethoxyphenyl)- Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
108132-57-6 (Methanone,(3,5-dimethyl-1H-pyrazol-1-yl)(3,4,5-trimethoxyphenyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk